Cas no 54799-05-2 (1,6-Hexanediamine, 2,2,5,5-tetramethyl-)

• Product name: 1,6-Hexanediamine, 2,2,5,5-tetramethyl-
• CAS No: 54799-05-2
• MF: C₁₀H₂₄N₂
• MW: 172.310962677002
• CID: 353644
• PubChem ID: 22118129

1,6-Hexanediamine, 2,2,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediamine, 2,2,5,5-tetramethyl-
• 2,2,5,5-tetramethylhexane-1,6-diamine
• SCHEMBL5432822
• DTXSID90622573
• 54799-05-2

• Inchi： InChI=1S/C10H24N2/c1-9(2,7-11)5-6-10(3,4)8-12/h5-8,11-12H2,1-4H3
• InChI Key： ZOTWBKLOUSKOGN-UHFFFAOYSA-N
• SMILES： CC(C)(CCC(C)(C)CN)CN

Computed Properties

• Exact Mass: 172.19412
• Monoisotopic Mass: 172.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 52.04